2-Amino-6-(t-butylamino)-5-fluoropyridine

• Molecular Formula: C9H14FN3
• Molecular Weight: 183.23 g/mol
• IUPAC Name: 2-N-tert-butyl-3-fluoropyridine-2,6-diamine
• InChI: InChI=1S/C9H14FN3/c1-9(2,3)13-8-6(10)4-5-7(11)12-8/h4-5H,1-3H3,(H3,11,12,13)
• InChI Key: AYGUFALOIKVSIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=C(C=CC(=N1)N)F

Description

2-Amino-6-(t-butylamino)-5-fluoropyridine is a useful research compound. Its molecular formula is C9H14FN3 and its molecular weight is 183.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixed solution of 18 ml methanol and 1.4 g concentrated hydrochloric acid were added 3.1 g of 20 2-benzylamino-6-(t-butylamino)-3-chloro-5-fluoropyridine together with 0.33 g of 10% palladium on carbon, and the mixture was hydrogenated at 30° C. for 1 hour. The catalyst was separated by filtration, and the solvent and the like were distilled off under reduced pressure. To the residue was added 50 ml of chloroform, and the mixture was washed with 10 ml of 6% aqueous solution of sodium hydroxide, and the chloroform layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was subjected to column chromatography (silica gel, 40 g; eluent: chloroform:n-hexane, 3:1 and then 1:1) to obtain 1.35 g of 2-amino-6-(t-butylamino)-3-chloro-5-fluoropyridine as a pale brown oil, and 0.32 g of 2-amino-6-(t-butylamino)-5-fluoropyridine as a brown oil.

Synthesis routes and methods II

Procedure details

To a mixed solution of 18 ml methanol and 1.4 g concentrated hydrochloric acid were added 3.1 g of 2-benzylamino-6-(t-butylamino)-3-chloro-5-fluoropyridine together with 0.33 g of 10% palladium on carbon, and the mixture was hydrogenated at 30° C. for 1 hour. The catalyst was separated by filtration, and the solvent and the like were distilled off under reduced pressure. To the residue was added 50 ml of chloroform, and the mixture was washed with 10 ml of 6% aqueous solution of sodium hydroxide, and the chloroform layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was subjected to column chromatography (silica gel, 40 g; eluent: chloroform:n-hexane, 3:1 and then 1:1) to obtain 1.35 g of 2-amino-6-(t-butylamino)-3-chloro-5-fluoropyridine as a pale brown oil, and 0.32 g of 2-amino-6-(t-butylamino)-5-fluoropyridine as a brown oil.